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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid

CAS No.: 59782-86-4

Cat. No.: B1315165

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-5-iodonicotinic acid was not

found in the available search results. The following guidance is based on the safety data for

structurally similar compounds, such as 2-Chloronicotinic acid, and general principles of

chemical waste management. It is imperative to consult your institution's Environmental Health

and Safety (EHS) department for specific disposal protocols and to review the SDS for the

exact chemical if one becomes available.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals regarding the proper disposal of 2-Chloro-5-iodonicotinic
acid. Adherence to these procedures is vital for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Handling Precautions
Before handling 2-Chloro-5-iodonicotinic acid, it is essential to be aware of its potential

hazards, which are inferred from similar chemical compounds. These include causing skin

irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3][4] Always handle

this compound in a well-ventilated area, preferably within a chemical fume hood.[1][3]
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Personal Protective Equipment (PPE):

When handling 2-Chloro-5-iodonicotinic acid, the following PPE is mandatory:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Chemical safety goggles or glasses are essential to prevent eye contact.[1]

Lab Coat: A standard lab coat should be worn to protect from skin contact.

Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a

NIOSH/MSHA approved respirator.[4][5]

Key Safety Information Summary
The following table summarizes the key safety data extrapolated from related chemical

compounds.
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Hazard Category Classification Precautionary Statements

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[2][4]

P264: Wash skin thoroughly

after handling.[1][6] P280:

Wear protective gloves/eye

protection/face protection.[1][6]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1][6] P362+P364: Take

off contaminated clothing and

wash it before reuse.[7]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)[2][3][4]

P280: Wear protective

gloves/eye protection/face

protection.[1][6]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

Target Organ Toxicity
Category 3 (May cause

respiratory irritation)[2][3][4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][3][6] P271: Use only

outdoors or in a well-ventilated

area.[1][3] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[1][2]

Incompatible Materials

Strong oxidizing agents,

Strong acids, Strong bases.[2]

[4]

Store away from incompatible

materials.[8]

Step-by-Step Disposal Protocol
The standard and required method for disposing of 2-Chloro-5-iodonicotinic acid is through

an approved hazardous waste disposal service.[2][3][4][8] Do not attempt to dispose of this
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chemical down the drain or in regular solid waste.

Experimental Protocol for Waste Collection and Disposal:

Containerization:

Place solid 2-Chloro-5-iodonicotinic acid waste into a designated, properly sealed, and

clearly labeled hazardous waste container.

For solutions containing this acid, use a designated and labeled container for liquid

hazardous waste. Ensure the container material is compatible with the solvent used.

Avoid mixing with incompatible materials such as strong oxidizing agents, strong acids, or

strong bases.[2][4]

Labeling:

Label the hazardous waste container clearly with "Hazardous Waste" and the full chemical

name: "2-Chloro-5-iodonicotinic acid".

Include the concentration and quantity of the waste.

Note any other chemicals present in the waste mixture.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area while awaiting pickup.

Keep the container closed except when adding waste.[2][8]

Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and handover.
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Emergency Procedures for Spills
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading. For solid spills, avoid creating dust.[3]

Personal Protection: Wear the appropriate PPE as described above before attempting to

clean the spill.

Cleanup:

For small solid spills, carefully sweep up the material and place it in a labeled hazardous

waste container.[4]

For liquid spills, use an inert absorbent material to contain and collect the waste.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all cleanup materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-5-
iodonicotinic acid.
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Caption: Logical workflow for the proper disposal of 2-Chloro-5-iodonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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